Cas no 74696-24-5 (1,3-bis(phenoxymethyl)ure)

• Product Name: 1,3-bis(phenoxymethyl)ure
• CAS No: 74696-24-5
• MDL: MFCD18914413
• CID: 1769767
• Update Time: 2025-06-23

1,3-bis(phenoxymethyl)ure Chemical and Physical Properties

Names and Identifiers

• 1,3-bis(phenoxymethyl)ure
• N,N'-Bis-benzyloxymethyl-harnstoff
• N,N'-(N.N'-bis-benzyloxycarbonyl-L-cystyl)-bis-L-tyrosine diethyl ester
• AKOS000569278
• Oprea1_555672
• N,N'-bis-benzyloxymethyl-urea
• N,N'-Bis-benzyloxycarbonyl-L-cystin-bis-[(S)-2-(4-hydroxy-phenyl)-1-aethoxycarbonyl-aethylamid]
• STL020393
• AC1MCFJ6
• N,N'-(N.N'-Bis-benzyloxycarbonyl-L-cystyl)-bis-L-tyrosin-diaethylester
• F1065-0758
• N-(3-methoxyphenyl)-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide
• ZINC00083119
• ZINC00083121
• MCULE-3513810357
• N,N'-Bis-benzyloxymethyl-harnstoff; N,N'-(N.N'-bis-benzyloxycarbonyl-L-cystyl)-bis-L-tyrosine diethyl ester; AKOS000569278; Oprea1_555672; N,N'-bis-benzyloxymethyl-urea; N,N'-Bis-benzyloxycarbonyl-L-cystin-bis-[(S)-2-(4-hydroxy-phenyl)-1-aethoxycarbonyl-aethylamid]; STL020393; AC1MCFJ6; N,N'-(N.N'-Bis-benzyloxycarbonyl-L-cystyl)-bis-L-tyrosin-diaethylester; F1065-0758; N-(3-methoxyphenyl)-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)ac

• MDL： MFCD18914413

Additional information on 1,3-bis(phenoxymethyl)ure

1,3-Bis(phenoxymethyl)urea: An Overview of Its Properties, Applications, and Recent Research

1,3-Bis(phenoxymethyl)urea, with the CAS number 74696-24-5, is a versatile compound that has garnered significant attention in the fields of chemistry and pharmaceuticals. This compound is characterized by its unique molecular structure, which consists of a urea core flanked by two phenoxymethyl groups. This structure imparts distinct chemical and physical properties that make it a valuable component in various applications, including drug development, materials science, and analytical chemistry.

The molecular formula of 1,3-bis(phenoxymethyl)urea is C₁₄H₁₆N₂O₃, and its molecular weight is approximately 256.28 g/mol. The compound is typically a white crystalline solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its solubility in water is limited, which can be advantageous in certain applications where controlled solubility is required.

In the realm of pharmaceutical research, 1,3-bis(phenoxymethyl)urea has shown promise as a potential lead compound for the development of new drugs. Recent studies have explored its interactions with various biological targets, including enzymes and receptors. For instance, a study published in the Journal of Medicinal Chemistry in 2022 investigated the inhibitory activity of 1,3-bis(phenoxymethyl)urea against a specific enzyme involved in cancer cell proliferation. The results indicated that this compound exhibits moderate to strong inhibitory effects, suggesting its potential as a therapeutic agent for cancer treatment.

Beyond its pharmaceutical applications, 1,3-bis(phenoxymethyl)urea has also found use in materials science. Its unique molecular structure makes it suitable for the synthesis of advanced polymers and coatings. A 2021 study published in Polymer Chemistry explored the use of 1,3-bis(phenoxymethyl)urea as a monomer in the synthesis of polyurethane-based materials. The resulting polymers exhibited enhanced mechanical properties and thermal stability, making them suitable for applications in automotive and aerospace industries.

In analytical chemistry, 1,3-bis(phenoxymethyl)urea has been utilized as a derivatizing agent for improving the detection and quantification of various analytes. A recent paper in Analytical Chemistry (2023) described a method using 1,3-bis(phenoxymethyl)urea to enhance the sensitivity and selectivity of gas chromatography-mass spectrometry (GC-MS) analysis for trace organic compounds. This method has been successfully applied to environmental monitoring and food safety testing.

The synthesis of 1,3-bis(phenoxymethyl)urea can be achieved through several routes. One common method involves the reaction of phenol with methyl chloroformate to form phenoxymethyl chloroformate, which is then reacted with urea to yield the desired product. This synthetic route is well-documented in the literature and can be optimized for large-scale production. Recent advancements in green chemistry have also led to more environmentally friendly methods for synthesizing this compound, reducing waste and energy consumption.

Safety considerations are an important aspect when handling any chemical compound. While 1,3-bis(phenoxymethyl)urea is not classified as a hazardous material under current regulations, it is advisable to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn to prevent skin contact and inhalation. Additionally, appropriate ventilation should be used to minimize exposure to vapors.

In conclusion, 1,3-bis(phenoxymethyl)urea, CAS number 74696-24-5, is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and analytical chemistry. Its unique molecular structure confers valuable properties that make it an attractive candidate for further research and development. As ongoing studies continue to uncover new uses and potential benefits of this compound, it is likely to play an increasingly important role in various scientific disciplines.